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Compound of Interest

Compound Name: Inosine-5'-diphosphate disodium

Cat. No.: B15603084 Get Quote

For Immediate Reference: Essential Safety and Disposal Information

This document provides comprehensive guidance for the safe handling and disposal of

Inosine-5'-diphosphate disodium salt (IDP disodium), a chemical compound utilized in

laboratory research. Adherence to these procedures is critical to ensure the safety of laboratory

personnel and to maintain environmental compliance. The information presented is compiled

from safety data sheets (SDS) and general laboratory chemical waste guidelines.

Summary of Key Safety and Disposal Information
The following table summarizes the critical hazard and quantitative data for Inosine-5'-
diphosphate disodium salt.
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Parameter Information Citation

Chemical Name
Inosine 5'-diphosphate

disodium salt
[1]

CAS Number 81012-88-6 [1][2][3]

Molecular Formula C₁₀H₁₁N₄Na₃O₁₁P₂ [3]

Molecular Weight 494.13 g/mol

Primary Hazards

Specific target organ toxicity,

single exposure (Category 2).

May cause damage to organs.

May cause eye, skin,

respiratory, and digestive tract

irritation.

[1][2]

Personal Protective Equipment

(PPE)

Protective gloves, protective

clothing, eye protection (safety

goggles with side-shields),

face protection.

[1][4]

In Case of Spills

Absorb spills with inert material

(e.g., diatomite, universal

binders). Decontaminate

surfaces with alcohol. Collect

all cleanup materials in a

suitable, labeled container for

hazardous waste disposal.

Prevent entry into drains or

waterways.

[1]

Disposal Method

Dispose of as hazardous

waste in accordance with local,

state, and federal regulations.

Do not dispose of with

household garbage or allow to

reach the sewage system.

[1]
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Experimental Protocols: Step-by-Step Disposal
Procedures
The following protocol outlines the mandatory steps for the proper disposal of Inosine-5'-
diphosphate disodium.

1. Waste Identification and Segregation:

Characterize as Hazardous Waste: Based on its classification for specific target organ

toxicity, all waste containing Inosine-5'-diphosphate disodium must be treated as

hazardous waste.[1]

Segregate Waste Streams:

Solid Waste: Collect solid IDP disodium waste, such as contaminated personal protective

equipment (gloves, lab coats), weigh boats, and empty vials, in a designated hazardous

waste container.

Liquid Waste: Collect aqueous solutions containing IDP disodium in a separate, leak-proof

hazardous waste container.

Sharps: Any sharps (e.g., needles, Pasteur pipettes) contaminated with IDP disodium

must be disposed of in a designated sharps container for hazardous waste.

Avoid Mixing: Do not mix Inosine-5'-diphosphate disodium waste with other incompatible

chemical waste streams.

2. Waste Containment and Labeling:

Container Selection: Use only approved, chemically compatible containers for hazardous

waste collection. Ensure containers are in good condition and have a secure, tight-fitting lid.

Proper Labeling: All waste containers must be clearly labeled with:

The words "Hazardous Waste"

The full chemical name: "Inosine-5'-diphosphate disodium salt"
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The associated hazard statement: "May cause damage to organs"

The date accumulation started.

3. Storage of Chemical Waste:

Designated Accumulation Area: Store sealed and labeled waste containers in a designated

satellite accumulation area within the laboratory.

Safe Storage Conditions: The storage area should be secure, away from general lab traffic,

and protected from ignition sources and direct sunlight.[1] Recommended storage

temperature for the chemical is 2-8°C, and waste should be stored in a cool, well-ventilated

area.[1][2]

Secondary Containment: It is best practice to store liquid waste containers in secondary

containment (such as a spill tray) to prevent the spread of material in case of a leak.

4. Arranging for Disposal:

Contact Environmental Health & Safety (EHS): Follow your institution's specific procedures

for hazardous waste pickup. This typically involves contacting the Environmental Health &

Safety department or using an online waste pickup request system.

Do Not Dispose Down the Drain: Under no circumstances should Inosine-5'-diphosphate
disodium or its solutions be disposed of down the sink or in the regular trash.[1]

Visualizing the Disposal Workflow
The following diagram illustrates the decision-making process and logical flow for the proper

disposal of Inosine-5'-diphosphate disodium.
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Disposal Workflow for Inosine-5'-diphosphate Disodium
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Caption: Disposal workflow for Inosine-5'-diphosphate disodium.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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